molecular formula C20H15BrN6O B6531775 3-bromo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide CAS No. 1019105-34-0

3-bromo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide

Cat. No. B6531775
CAS RN: 1019105-34-0
M. Wt: 435.3 g/mol
InChI Key: OBIVMCZAAMVVMQ-UHFFFAOYSA-N
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Description

3-bromo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is an important chemical compound used for a variety of scientific research applications. It is a brominated benzamide which contains a pyrazol-1-yl pyridazin-3-yl group and an aminophenyl group. It has a molecular weight of 472.37 g/mol and a melting point of 282°C. This compound is useful for a variety of research purposes due to its unique structure and properties.

Scientific Research Applications

3-bromo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is used in a variety of scientific research applications. It is used as an inhibitor of the enzyme acetylcholinesterase (AChE) which is involved in the breakdown of the neurotransmitter acetylcholine. It is also used as a tool in the study of the role of AChE in the regulation of neuronal plasticity. In addition, this compound is useful for studying the effects of AChE inhibitors on the central nervous system and for investigating the role of AChE in cognitive processes such as learning and memory.

Mechanism of Action

3-bromo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is an inhibitor of the enzyme acetylcholinesterase (AChE). AChE is involved in the breakdown of the neurotransmitter acetylcholine. This compound binds to the active site of AChE and inhibits its activity. This leads to an increase in the levels of acetylcholine in the synaptic cleft, which in turn causes an increase in the activity of the postsynaptic receptors.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It is known to increase the levels of acetylcholine in the synaptic cleft, which can lead to an increase in the activity of the postsynaptic receptors. It is also known to increase the levels of dopamine and serotonin in the brain, which can lead to improved cognitive functions such as learning and memory. In addition, this compound has been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

3-bromo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide has a number of advantages and limitations for use in laboratory experiments. One of the main advantages of this compound is its high solubility in a variety of organic solvents, which makes it easy to use in a variety of laboratory experiments. In addition, this compound is relatively stable and has a low toxicity, which makes it safe to use in laboratory experiments. However, one of the main limitations of this compound is that it is not very specific and can affect the activity of other enzymes besides AChE.

Future Directions

The future directions for 3-bromo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide are numerous. This compound has potential applications in the development of new drugs for the treatment of neurological disorders such as Alzheimer’s disease and Parkinson’s disease. In addition, this compound could be used to study the mechanisms of action of other AChE inhibitors and to develop new inhibitors with improved specificity and potency. Furthermore, this compound could be used to investigate the role of AChE in the regulation of neuronal plasticity and to study the effects of AChE inhibitors on the central nervous system. Finally, this compound could be used to develop new compounds for use in the treatment of cognitive disorders such as dementia and attention deficit hyperactivity disorder (ADHD).

Synthesis Methods

3-bromo-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzamide is synthesized by reacting 4-bromobenzamide with 3-amino-6-(1H-pyrazol-1-yl)pyridazin-3-ylmethyl chloride in the presence of a base, such as sodium hydroxide, in an organic solvent, such as dichloromethane. The reaction is carried out at room temperature and the product is isolated by column chromatography.

properties

IUPAC Name

3-bromo-N-[4-[(6-pyrazol-1-ylpyridazin-3-yl)amino]phenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15BrN6O/c21-15-4-1-3-14(13-15)20(28)24-17-7-5-16(6-8-17)23-18-9-10-19(26-25-18)27-12-2-11-22-27/h1-13H,(H,23,25)(H,24,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OBIVMCZAAMVVMQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Br)C(=O)NC2=CC=C(C=C2)NC3=NN=C(C=C3)N4C=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15BrN6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

435.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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